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Compound of Interest

Compound Name: 1-O-Hexadecylglycerol

Cat. No.: B7769730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-O-Hexadecylglycerol, a naturally occurring ether lipid, serves as a crucial precursor in the

biosynthesis of plasmalogens and other ether-linked glycerophospholipids.[1][2] Its role in

cellular processes extends beyond metabolic pathways, as studies have demonstrated its

influence on cell signaling, membrane composition, and proliferation, particularly in cancer cell

lines. These application notes provide a comprehensive guide to utilizing 1-O-
Hexadecylglycerol in cell culture experiments, detailing its effects on cell viability,

methodologies for quantifying its cellular uptake and metabolic consequences, and insights into

its potential mechanisms of action.

Data Presentation
The antiproliferative activity of 1-O-Hexadecylglycerol and its analogs has been evaluated in

various cancer cell lines. The following table summarizes the 50% inhibitory concentration

(IC50) values, providing a quantitative measure of their potency.
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Compound Cell Line IC50 (µM) Reference

1-O-Hexadecyl-2-O-

methyl-3-O-(2'-amino-

2'-deoxy-beta-D-

glucopyranosyl)-sn-

glycerol

MCF-7 ~6.5-12.2 [3]

1-O-Hexadecyl-2-O-

methyl-3-O-(2'-amino-

2'-deoxy-beta-D-

glucopyranosyl)-sn-

glycerol

A549 ~6.5-12.2 [3]

1-O-Hexadecyl-2-O-

methyl-3-O-(2'-amino-

2'-deoxy-beta-D-

glucopyranosyl)-sn-

glycerol

A427 ~6.5-12.2 [3]

1-O-Hexadecyl-2-O-

methyl-3-O-(2'-amino-

2'-deoxy-beta-D-

glucopyranosyl)-sn-

glycerol

T84 ~6.5-12.2 [3]

1-O-Hexadecyl-2-O-

methyl-3-O-(2'-

acetamido-2'-deoxy-

beta-D-

glucopyranosyl)-sn-

glycerol

A549 9 [3]

1-O-Hexadecyl-2-O-

methyl-3-O-(2'-

acetamido-2'-deoxy-

beta-D-

glucopyranosyl)-sn-

glycerol

OVCAR-3 12 [3]
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1-O-Hexadecyl-2-O-

methyl-3-O-(2'-amino-

2'-deoxy-beta-D-

glucopyranosyl)-sn-

glycerol

OVCAR-3 4 [3]

1-O-Hexadecyl-2-O-

methyl-3-O-(2'-

acetamido-2'-deoxy-

beta-D-

glucopyranosyl)-sn-

glycerol

MCF-7 17 [3]

1-O-Hexadecyl-2-O-

methyl-3-O-(2'-

acetamido-2'-deoxy-

beta-D-

glucopyranosyl)-sn-

glycerol

A427 25 [3]

Signaling Pathways
1-O-Hexadecylglycerol and its derivatives can influence cellular signaling cascades, notably

those involving Protein Kinase C (PKC) and the Raf-1 pathway, which are critical for cell

proliferation and survival. The following diagram illustrates a potential mechanism by which

ether lipids may interfere with these pathways.
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Potential Signaling Pathway Modulation by Ether Lipids
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Caption: Putative signaling pathway affected by ether lipids.
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Experimental Workflow
The following diagram outlines a typical workflow for investigating the effects of 1-O-
Hexadecylglycerol in a cell culture setting.

Experimental Workflow for 1-O-Hexadecylglycerol Treatment

Preparation

Treatment

Analysis

1. Cell Culture
(e.g., HEp-2, PC-3)

3. Seed Cells in Plates

2. Prepare 1-O-Hexadecylglycerol
Stock Solution (in ethanol)

4. Treat Cells with
1-O-Hexadecylglycerol
(e.g., 20 µM for 24h)

5. Vehicle Control
(e.g., 0.1% ethanol)

6a. Cell Viability Assay
(MTT Assay)

6b. Lipidomic Analysis
(Lipid Extraction & Mass Spec)

6c. Protein Analysis
(Western Blot for PKC, Raf-1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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